4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine

• IUPAC Name: 4-[[5-(2-nitrophenyl)furan-2-yl]methyl]morpholine
• InChI: InChI=1S/C15H16N2O4/c18-17(19)14-4-2-1-3-13(14)15-6-5-12(21-15)11-16-7-9-20-10-8-16/h1-6H,7-11H2
• InChI Key: YDERQNWDJFMGNQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=CC=C(O2)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C15H16N2O4
• Molecular Weight: 288.30 g/mol

Description

4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine, also known as NFM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. NFM is a heterocyclic compound that contains a furan ring, a morpholine ring, and a nitrophenyl group.

Scientific Research Applications

4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine has been extensively studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and materials science. In medicinal chemistry, 4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine has been shown to exhibit potent antitumor activity against various cancer cell lines, including lung cancer, breast cancer, and colon cancer. 4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine has also been studied for its antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.
In organic synthesis, 4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine has been used as a building block for the synthesis of various heterocyclic compounds. The furan ring and morpholine ring in 4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine provide a versatile platform for the construction of complex molecules, making it a valuable tool for synthetic chemists.
In materials science, 4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine has been studied for its potential applications in the development of new organic electronic materials. The nitrophenyl group in 4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine provides a strong electron-withdrawing effect, making it a potential candidate for the development of new electron transport materials.

Mechanism of Action

The mechanism of action of 4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cell growth and proliferation. 4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. 4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine has been shown to exhibit potent antitumor activity in various cancer cell lines, including lung cancer, breast cancer, and colon cancer. 4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine has also been shown to exhibit antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. In addition, 4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine has been shown to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine is its potent antitumor activity against various cancer cell lines. 4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine has also been shown to exhibit antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. However, one of the main limitations of 4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for the study of 4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine. One possible direction is the development of new derivatives of 4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine with improved solubility and potency. Another possible direction is the study of the mechanism of action of 4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine in more detail, in order to identify new targets for the development of cancer therapies. Finally, the study of 4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine in animal models may provide valuable insights into its pharmacokinetics and potential toxicity.

Synthesis Methods

The synthesis of 4-{[5-(2-nitrophenyl)-2-furyl]methyl}morpholine involves the reaction of 2-nitrobenzaldehyde, furfural, and morpholine in the presence of a catalyst. The reaction proceeds through a condensation reaction, followed by a cyclization reaction to form the final product. The yield of the synthesis process is relatively high, and the purity of the product can be improved through recrystallization.